Cas no 1869635-83-5 (Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy-)

• Product Name: Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy-
• CAS No: 1869635-83-5
• MF: C₂₄H₂₀FNO₅
• MW: 421.41771030426
• CID: 6414737
• PubChem ID: 132344608
• Update Time: 2025-06-13

Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy-
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(5-fluoro-2-methoxyphenyl)acetic acid
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(5-fluoro-2-methoxyphenyl)acetic acid
• EN300-650690
• 1869635-83-5
• Z2178797755
• AKOS034076167

• Inchi： 1S/C24H20FNO5/c1-30-21-11-10-14(25)12-19(21)22(23(27)28)26-24(29)31-13-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-12,20,22H,13H2,1H3,(H,26,29)(H,27,28)
• InChI Key： DEUPXRICVATOPH-UHFFFAOYSA-N
• SMILES： C1(C(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=CC(F)=CC=C1OC

Computed Properties

• Exact Mass: 421.13255090g/mol
• Monoisotopic Mass: 421.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 647.8±55.0 °C(Predicted)
• pka: 3.04±0.10(Predicted)

Additional information on Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy-

Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy- (CAS No. 1869635-83-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy- (CAS No. 1869635-83-5) stands out as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, is widely utilized in peptide synthesis and drug development. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the fluoro and methoxy substituents, make it a versatile building block for designing bioactive compounds.

The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic applications. Researchers frequently search for Fmoc-protected amino acids due to their stability and ease of deprotection under mild conditions. The inclusion of a fluoro atom in the aromatic ring enhances the compound's electronic properties, potentially improving its binding affinity to biological targets. This aligns with the growing demand for fluorinated pharmaceuticals, a trend driven by their enhanced metabolic stability and bioavailability.

Another key aspect of CAS No. 1869635-83-5 is its methoxy substituent, which can influence the compound's solubility and pharmacokinetic profile. Methoxy groups are often incorporated into drug candidates to modulate their lipophilicity and interaction with enzymes. This is particularly relevant in the context of drug discovery, where researchers are constantly exploring ways to optimize lead compounds for better efficacy and safety.

The compound's CAS number (1869635-83-5) serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. In the era of AI-driven drug discovery, accurate chemical identifiers are crucial for integrating data across platforms and accelerating research. Questions like "What is the role of Fmoc in peptide synthesis?" or "How does fluorination affect drug metabolism?" are commonly searched, reflecting the intersection of chemistry and biotechnology in modern science.

From a synthetic perspective, Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-2-methoxy- is typically prepared through multi-step organic reactions, including acylation and protection-deprotection strategies. The Fmoc group is introduced to shield the amino functionality during peptide elongation, while the fluoro and methoxy groups are strategically placed to tailor the compound's properties. Such synthetic approaches are frequently discussed in forums and publications focused on medicinal chemistry and organic synthesis.

In conclusion, CAS No. 1869635-83-5 represents a valuable tool for researchers working at the forefront of peptide-based therapeutics and small-molecule drug development. Its structural motifs and functional groups align with current trends in precision medicine and targeted therapy, making it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound will undoubtedly remain a topic of interest in both academic and industrial settings.